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Compound of Interest

Compound Name: Aggreceride B

Cat. No.: B034674 Get Quote

Essential Safety and Handling Guide for
Aggreceride B
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Aggreceride B, a known inhibitor of platelet aggregation. The following procedures are

designed to ensure the safe use of this compound in a laboratory setting and to provide a

framework for operational planning.

Personal Protective Equipment (PPE) and
Immediate Safety Precautions
Standard laboratory practices should be rigorously followed when handling Aggreceride B to

minimize exposure and ensure personal safety.

1.1. Recommended Personal Protective Equipment
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PPE Item Specification Rationale

Gloves Nitrile gloves To prevent skin contact.

Eye Protection Safety goggles or glasses
To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat
To protect personal clothing

and skin from contamination.

1.2. Engineering Controls

Control Recommendation Rationale

Ventilation

Use in a well-ventilated area. A

fume hood is recommended for

procedures that may generate

aerosols or dust.

To minimize inhalation

exposure.

1.3. General Hygiene Practices

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Aggreceride B is not readily available, the

following data for the closely related Aggreceride A and general properties of

monoacylglycerides can be used for initial assessment.
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Property
Value (Aggreceride A as a
proxy)

Notes

Molecular Formula C19H38O4 Data for Aggreceride A.

Molecular Weight 330.5 g/mol Data for Aggreceride A.

Appearance Likely a white to off-white solid
Based on general properties of

similar compounds.

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and DMSO.

Based on general properties of

monoacylglycerides.

Acute Toxicity (LD50)
>200 mg/kg (intravenous,

mouse)
For aggrecerides in general.

Handling and Storage Procedures
3.1. Handling

Aggreceride B should be handled by trained personnel familiar with its potential hazards.

Minimize the creation of dust when working with the solid form.

For solution preparation, add the solvent to the solid slowly to avoid splashing.

3.2. Storage

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

Disposal Plan
Dispose of Aggreceride B and any contaminated materials in accordance with local, state, and

federal regulations.
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4.1. Waste Categorization

Unused Aggreceride B and contaminated disposable labware should be considered

chemical waste.

4.2. Disposal Procedure

Collect waste in a designated, properly labeled, and sealed container.

The container should be compatible with the waste material.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal protocols for glyceride compounds.

Experimental Protocols and Mechanism of Action
Aggreceride B is an inhibitor of platelet aggregation induced by adenosine diphosphate

(ADP), arachidonic acid, and platelet-activating factor (PAF). While the precise molecular target

of Aggreceride B is not definitively established, its inhibitory action affects key signaling

pathways in platelet activation.

5.1. Platelet Aggregation Inhibition Pathway

The following diagram illustrates the general platelet aggregation pathway and indicates the

likely points of inhibition by Aggreceride B based on its known effects on ADP, arachidonic

acid, and PAF-induced aggregation.
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Caption: Aggreceride B inhibits platelet aggregation induced by multiple agonists.

5.2. Experimental Workflow for Assessing Platelet Aggregation Inhibition

The following is a generalized workflow for an in vitro experiment to assess the inhibitory effect

of Aggreceride B on platelet aggregation.
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Caption: Workflow for in vitro assessment of Aggreceride B's anti-platelet activity.

Disclaimer: This information is intended for use by qualified professionals and is not a

substitute for a comprehensive risk assessment. Always consult your institution's safety

guidelines and protocols.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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